BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: The Therapeutic
Potential of 1,9-Caryolanediol 9-acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,9-Caryolanediol 9-acetate is a sesquiterpenoid natural product. This document aims to
provide a comprehensive overview of its therapeutic potential. However, a thorough review of
publicly available scientific literature and databases reveals a significant gap in the research
concerning the biological activity and potential therapeutic effects of this specific compound.
While its chemical identity is established, there is no published data on its pharmacological
properties, including anti-inflammatory or anti-cancer activities. This guide will outline the
current state of knowledge and highlight the lack of experimental data, thereby identifying a
clear opportunity for future research.

Introduction

1,9-Caryolanediol 9-acetate is a natural product classified as a sesquiterpenoid. It has been
isolated from the herbs of Sindora sumatrana. Its chemical structure and basic properties are
known, and it is available from several chemical suppliers for research purposes. Despite its
availability, there is a notable absence of studies investigating its potential therapeutic
applications. This document serves to summarize the existing information and underscore the
unexplored nature of this compound's pharmacology.

Chemical Properties
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Property Value

Molecular Formula C17H2803
Molecular Weight 280.40 g/mol

CAS Number 155488-34-9
Class Sesquiterpenoid
Source Sindora sumatrana

Review of Therapeutic Potential

A comprehensive search of scientific databases, including PubMed, Scopus, and Google
Scholar, was conducted to identify any research pertaining to the therapeutic effects of 1,9-
Caryolanediol 9-acetate. The search terms included "1,9-Caryolanediol 9-acetate,” "1,9-
Caryolanediol 9-acetate biological activity," "1,9-Caryolanediol 9-acetate pharmacology,”
"anti-inflammatory effects of 1,9-Caryolanediol 9-acetate," and "anticancer effects of 1,9-
Caryolanediol 9-acetate.”

The search yielded no studies detailing any in vitro or in vivo experiments on the biological
activity of 1,9-Caryolanediol 9-acetate. Consequently, there is no quantitative data to present,
no experimental protocols to detail, and no established signaling pathways to visualize.

Future Research Directions

The lack of information on the therapeutic potential of 1,9-Caryolanediol 9-acetate presents a
clear and immediate opportunity for novel research. The following experimental workflow is
proposed as a starting point for investigating the pharmacological properties of this compound.

Proposed experimental workflow for investigating the therapeutic potential of 1,9-
Caryolanediol 9-acetate.

Conclusion

While 1,9-Caryolanediol 9-acetate is a known natural product, its therapeutic potential
remains entirely unexplored. This technical guide highlights the current void in the scientific
literature and proposes a systematic approach to characterizing its biological activities. The
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research community is encouraged to undertake studies to elucidate the pharmacological
profile of this compound, which may hold promise for future drug development efforts.

 To cite this document: BenchChem. [In-Depth Technical Guide: The Therapeutic Potential of
1,9-Caryolanediol 9-acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592040#potential-therapeutic-effects-of-1-9-
caryolanediol-9-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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